3,5-dibenzyl-1H-1,2,4-triazole

• IUPAC Name: 3,5-dibenzyl-1H-1,2,4-triazole
• InChI: InChI=1S/C16H15N3/c1-3-7-13(8-4-1)11-15-17-16(19-18-15)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,18,19)
• InChI Key: YXCFPGIJSWQXQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=NN2)CC3=CC=CC=C3
• Molecular Formula: C16H15N3
• DSSTOX Substance ID: DTXSID30325773
• Molecular Weight: 249.31 g/mol
• CAS RN: 60443-87-0

Description

3,5-dibenzyl-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H15N3 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Activity : 3,5-dibenzyl-4-amino-1,2,4-triazole and its metal complexes have shown potential as anticancer agents. A study synthesizing these compounds and testing them against cancer cell lines found that ruthenium complexes, in particular, exhibited promising anticancer activities (Jha et al., 2010).

• Biological Activity Prediction : Another derivative, 4-Amino-3-(4-hydroxybenzyl)-1H-1,2,4-triazole-5(4H)-thione, has been synthesized and studied for its biological activity. Theoretical analyses, including density functional theory (DFT) calculations and spectral analyses, suggest that the compound could inhibit cyclin-dependent kinase 5, a potential target for various diseases (Srivastava et al., 2016).

• Diuretic Properties : Derivatives of 1,2,4-triazole have been synthesized and studied for their diuretic and antidiuretic effects. Among them, certain 4-amino-5-methyl-4H-1,2,4-triazole-3-thion derivatives demonstrated moderate to high diuretic activity, indicating potential for development into new diuretic drugs (Kravchenko, 2018).

• Synthesis and Characterization : A study on the multi-component synthesis of 1,5-disubstituted 1,2,3-triazoles explored a metal-free method to create these compounds, which have applications in medicinal chemistry. The synthesized compounds were also tested for their antibacterial and antifungal activities (Vo, 2020).

• Supramolecular Interactions : Research into 1,2,3-triazoles has uncovered their diverse supramolecular interactions, which are essential for applications in supramolecular and coordination chemistry. These interactions include hydrogen and halogen bonding, coordination via anionic and cationic nitrogen donors, and carbanionic and mesoionic carbene donors, which have been leveraged in areas such as anion recognition and catalysis (Schulze & Schubert, 2014).